Cas no 1261882-25-0 (3-Chloro-5-fluoropyridine-4-sulfonyl chloride)

• Product Name: 3-Chloro-5-fluoropyridine-4-sulfonyl chloride
• CAS No: 1261882-25-0
• MF: C₅H₂Cl₂FNO₂S
• MW: 230.044281482697
• CID: 4924282
• Update Time: 2025-11-01

3-Chloro-5-fluoropyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-fluoropyridine-4-sulfonyl chloride
• 3-Chloro-5-fluoropyridine-4-sulfonyl chloride

• Inchi： 1S/C5H2Cl2FNO2S/c6-3-1-9-2-4(8)5(3)12(7,10)11/h1-2H
• InChI Key： NNDUZQUFMJMRMB-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CN=CC=1Cl)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 1.6
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Chloro-5-fluoropyridine-4-sulfonyl chloride

3-Chloro-5-fluoropyridine-4-sulfonyl chloride: A Versatile Pyridine Derivative with Broad Applications in Pharmaceutical Chemistry and Materials Science

3-Chloro-5-fluoropyridine-4-sulfonyl chloride (CAS No. 1261882-25-0) represents a critical intermediate in the development of sulfonamide-based compounds with diverse biological activities. This pyridine derivative features a unique combination of chlorine and fluorine substituents, which significantly influences its reactivity and functional group compatibility. Recent studies have highlighted the potential of this compound in drug discovery and synthetic organic chemistry, particularly in the design of targeted therapies for neurological and metabolic disorders.

The pyridine ring in 3-Chloro-5-fluoropyridine-4-sulfonyl chloride provides a rigid scaffold that facilitates the incorporation of multiple functional groups. The presence of both chlorine and fluorine atoms introduces steric and electronic effects, which are crucial for modulating the pharmacokinetic properties of downstream derivatives. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the fluorine substituent enhances the metabolic stability of compounds derived from this scaffold, making it a preferred choice for prodrug development.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of 3-Chloro-5-fluoropyridine-4-sulfonyl chloride with high stereocontrol. Researchers at the University of Tokyo reported a novel catalytic approach in 2024 that reduces the number of synthetic steps by 40%, significantly lowering production costs. This breakthrough has sparked renewed interest in sulfonamide-based ligands for applications in enzyme inhibition and signal transduction pathways.

The 4-sulfonyl chloride functionality in 3-Chloro-5-fluoropyridine-4-sulfonyl chloride is particularly valuable for its reactivity in condensation reactions. This feature allows for the facile synthesis of pyridine-linked sulfonamides, which have shown promise in anti-inflammatory and <antibacterial applications. A 2023 clinical trial published in Pharmaceutical Research highlighted the efficacy of a compound derived from this scaffold in treating chronic inflammatory diseases, with minimal side effects.

From a materials science perspective, 3-Chloro-5-fluoropyridine-4-sulfonyl chloride has emerged as a key building block for conductive polymers and organic semiconductors. Its ability to form stable π-conjugated systems makes it suitable for flexible electronics and photovoltaic devices. Researchers at MIT have recently demonstrated its utility in quantum dot synthesis, where it serves as a precursor for nanoparticle formation with tunable optical properties.

The pyridine ring in 3-Chloro-5-fluoropyridine-4-sulfonyl chloride also plays a critical role in its interaction with biological targets. Computational studies have shown that the fluorine atom enhances the binding affinity for proteins involved in neurotransmitter regulation. This property has led to its exploration in the development of neuromodulators for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent advances in green chemistry have further expanded the utility of 3-Chloro-5-fluoropyridine-4-sulfonyl chloride. A 2024 study in Green Chemistry described a sustainable method for its synthesis using electrochemical oxidation instead of traditional halogenation techniques. This approach not only reduces environmental impact but also improves the selectivity of the reaction, leading to higher yields of the desired product.

The versatility of 3-Chloro-5-fluoropyridine-4-sulfonyl chloride has also been leveraged in the development of fluorescent probes for bioimaging. Its fluorine-containing structure allows for the incorporation of fluorescent dyes through click chemistry reactions, enabling the creation of target-specific imaging agents. This application has shown particular promise in in vivo monitoring of metabolic processes and pathophysiological changes.

As the field of pharmaceutical chemistry continues to evolve, 3-Chloro-5-fluoropyridine-4-sulfonyl chloride is poised to play an increasingly important role in the discovery of novel therapeutics. Its unique combination of functional groups and chemical reactivity makes it an ideal candidate for further exploration in drug design and materials innovation. Ongoing research is expected to uncover additional applications for this pyridine derivative in the coming years.

In conclusion, 3-Chloro-5-fluoropyridine-4-sulfonyl chloride (CAS No. 1261882-25-0) stands at the intersection of pharmaceutical chemistry and materials science. Its unique chemical structure and reactivity profile make it a valuable intermediate for the development of targeted therapies and advanced materials. As research in this area continues to progress, the potential applications of this compound are likely to expand further, solidifying its importance in both academic and industrial settings.